Cas no 1003988-82-6 (methyl 1-({1,1'-biphenyl-4-yloxy}methyl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 1-({1,1'-biphenyl-4-yloxy}methyl)-1H-pyrazole-3-carboxylate
• CAS No: 1003988-82-6
• MF: C₁₈H₁₆N₂O₃
• MW: 308.331244468689
• MDL: MFCD04042424
• CID: 3059146
• PubChem ID: 671235
• Update Time: 2025-05-24

methyl 1-({1,1'-biphenyl-4-yloxy}methyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-(Biphenyl-4-yloxymethyl)-1 H -pyrazole-3-carboxylic acid methyl ester
• methyl 1-({1,1'-biphenyl-4-yloxy}methyl)-1H-pyrazole-3-carboxylate
• METHYL 1-({[1,1'-BIPHENYL]-4-YLOXY}METHYL)PYRAZOLE-3-CARBOXYLATE
• methyl 1-[(biphenyl-4-yloxy)methyl]-1H-pyrazole-3-carboxylate
• 1-(Biphenyl-4-yloxymethyl)-1H-pyrazole-3-carboxylic acid methyl ester
• methyl 1-({[1,1'-biphenyl]-4-yloxy}methyl)-1H-pyrazole-3-carboxylate
• 1003988-82-6
• BBL039282
• CS-0290854
• METHYL 1-[(4-BIPHENYLYLOXY)METHYL]-1H-PYRAZOLE-3-CARBOXYLATE
• Methyl 1-(([1,1'-biphenyl]-4-yloxy)methyl)-1H-pyrazole-3-carboxylate
• EN300-229386
• 1-(biphenyl-4-yloxymethyl)-1 h-pyrazole-3-carboxylic acid methyl ester
• Methyl1-(([1,1'-biphenyl]-4-yloxy)methyl)-1H-pyrazole-3-carboxylate
• STK313264
• AKOS000309262
• methyl 1-[(4-phenylphenoxy)methyl]pyrazole-3-carboxylate

• MDL： MFCD04042424
• Inchi： 1S/C18H16N2O3/c1-22-18(21)17-11-12-20(19-17)13-23-16-9-7-15(8-10-16)14-5-3-2-4-6-14/h2-12H,13H2,1H3
• InChI Key： OKFALRBGBSKHBK-UHFFFAOYSA-N
• SMILES： O(CN1C=CC(C(=O)OC)=N1)C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 308.116
• Monoisotopic Mass: 308.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 53.4Ų

Additional information on methyl 1-({1,1'-biphenyl-4-yloxy}methyl)-1H-pyrazole-3-carboxylate

Methyl 1-({1,1'-Biphenyl-4-yloxy}methyl)-1H-pyrazole-3-carboxylate: A Comprehensive Overview

Methyl 1-({1,1'-biphenyl-4-yloxy}methyl)-1H-pyrazole-3-carboxylate (CAS No. 1003988-82-6) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in drug discovery, agrochemicals, and advanced materials. The molecule combines a pyrazole ring, a biphenyl group, and a methoxy substituent, creating a structure that exhibits intriguing electronic and steric properties.

The pyrazole core of this compound is a five-membered aromatic heterocycle with two nitrogen atoms. Pyrazoles are known for their stability and ability to participate in various chemical reactions, making them valuable in the synthesis of bioactive molecules. The biphenyl group attached to the pyrazole ring introduces additional aromaticity and enhances the compound's solubility and bioavailability. The methoxy group further modulates the electronic properties of the molecule, making it suitable for a wide range of applications.

Recent studies have highlighted the potential of methyl 1-({1,1'-biphenyl-4-yloxy}methyl)-1H-pyrazole-3-carboxylate in drug discovery. Researchers have explored its ability to act as a scaffold for designing novel pharmaceutical agents targeting various diseases. For instance, modifications to the biphenyl group have shown promise in developing compounds with anti-inflammatory and antitumor activities. These findings underscore the versatility of this compound as a building block in medicinal chemistry.

In the realm of agrochemicals, this compound has been investigated for its potential as a herbicide or fungicide. The pyrazole moiety is known to exhibit pesticidal activity, and the addition of the biphenyl group further enhances its effectiveness. Recent experiments have demonstrated that derivatives of this compound can inhibit the growth of harmful fungi and weeds without causing significant harm to crops. This makes it a promising candidate for sustainable agricultural practices.

Beyond its biological applications, methyl 1-({1,1'-biphenyl-4-yloxy}methyl)-1H-pyrazole-3-carboxylate has also found relevance in materials science. Its aromatic structure and functional groups make it suitable for use in organic electronics. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and organic photovoltaic devices. The compound's ability to facilitate charge transport and emit light at specific wavelengths makes it an attractive option for next-generation electronic materials.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Recent advancements in catalytic methods have improved the efficiency and scalability of these reactions, making it easier to produce this compound on an industrial scale. These developments are expected to drive further research into its applications across various industries.

In conclusion, methyl 1-({1,1'-biphenyl-4-yloxy}methyl)-1H-pyrazole-3-carboxylate (CAS No. 1003988-82-6) is a versatile compound with diverse applications in chemistry and materials science. Its unique structure enables it to serve as a valuable building block in drug discovery, agrochemicals, and organic electronics. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing modern science and technology.